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Compound of Interest

Compound Name: 2-(2-Aminophenyl)indole

Cat. No.: B1595303

An In-Depth Technical Guide to 2-(2-Aminophenyl)indole for Researchers and Drug
Development Professionals

This guide provides a comprehensive overview of 2-(2-Aminophenyl)indole, a heterocyclic
aromatic organic compound. The document details its chemical identity, physicochemical
properties, synthesis methodologies, and known biological activities, with a focus on its
interaction with the Aryl Hydrocarbon Receptor (AhR) signaling pathway. This information is
intended to support researchers, scientists, and professionals involved in drug discovery and
development.

Chemical Identity and Synonyms

2-(2-Aminophenyl)indole is identified by several names and registry numbers across various
chemical databases. Accurate identification is crucial for literature searches and procurement.
The primary identifier is its CAS Registry Number: 32566-01-1.[1][2]

A comprehensive list of synonyms and identifiers is provided in the table below to facilitate
cross-referencing in chemical databases.
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Identifier Type

Identifier

Source

IUPAC Name

2-(1H-indol-2-ylhaniline

PubChem

Santa Cruz Biotechnology[1],

CAS Registry Number 32566-01-1
PubChem
PubChem, Santa Cruz
Molecular Formula C14H12N2 )
Biotechnology[1]
] PubChem, Santa Cruz
Molecular Weight 208.26 g/mol ,
Biotechnology[1]
INChI=1S/C14H12N2/c15-12-
InChl 7-3-2-6-11(12)14-9-10-5-1-4-8-  PubChem
13(10)16-14/h1-9,16H,15H2
IAKRGXQCKYFJCB-
InChiKey PubChem

UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=C(N2)C3
=CC=CC=C3N

Smolecule[3]

Depositor-Supplied Synonyms

2-(2'-Aminophenyl)indole, 2-(2-
aminophenyl)-1H-indole, 2-
indol-2-ylphenylamine,
benzenamine, 2-(1H-indol-2-

yl)-

PubChem, chemBlink[4]

EC Number

624-293-5

PubChem

PubChem CID

735966

Guidechem[5]

Physicochemical and Spectroscopic Data

The following table summarizes key physicochemical and spectroscopic properties of 2-(2-

Aminophenyl)indole. This data is essential for its handling, characterization, and use in

experimental settings.
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Property Value Source

Physical State Solid General knowledge

Guidechem[5], CHEMLYTE

Melting Point 154-155 °C
SOLUTIONSJ6]

437.9 °C at 760 mmHg

Boiling Point (Predicted) CHEMLYTE SOLUTIONSI6]
Density 1.229 g/cm3 (Predicted) CHEMLYTE SOLUTIONSJ6]
XLogP3 3.99830 CHEMLYTE SOLUTIONSI[6]
PSA (Polar Surface Area) 41.8 A2 PubChem[7]

Refractive Index 1.726 (Predicted) CHEMLYTE SOLUTIONSJ[6]

Data available from Sigma-
13C NMR Spectra Aldrich Co. LLC PubChem[7]
rich Co. .

Synthesis Protocols

Several synthetic routes have been developed for the preparation of indole derivatives. While a
specific protocol for the direct synthesis of 2-(2-Aminophenyl)indole is not readily available in
all literature, the following represents a general and adaptable method based on the synthesis
of structurally similar compounds.

Representative Synthesis: Palladium-Catalyzed
Annulation of Anilines with Bromoalkynes

This method provides a regioselective approach to synthesizing 2-substituted indoles.
Experimental Protocol:

» Reaction Setup: To a sealed reaction vessel, add the substituted aniline (1.0 equiv.), the
corresponding bromoalkyne (1.2 equiv.), palladium acetate (Pd(OAc)z, 5 mol%), and a
suitable ligand such as triphenylphosphine (PPhs, 10 mol%).
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» Solvent and Base: Add a degassed solvent such as N,N-dimethylformamide (DMF) and a
base, for example, potassium carbonate (K2COs, 2.0 equiv.).

» Reaction Conditions: Heat the mixture at a specified temperature, typically between 80-120
°C, and monitor the reaction progress using thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

o Work-up and Purification: Upon completion, cool the reaction mixture to room temperature
and dilute with an organic solvent like ethyl acetate. Wash the organic layer with water and
brine. Dry the organic phase over anhydrous sodium sulfate (Na2SOa), filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel
using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

Biological Activity and Signaling Pathways

2-(2-Aminophenyl)indole is recognized as a reactant and a reagent in chemical synthesis.[1]
Emerging research indicates its potential as a biologically active molecule, particularly in the
context of cancer research and immunology.

Aryl Hydrocarbon Receptor (AhR) Activation

Studies suggest that 2-(2-Aminophenyl)indole may act as an activator of the Aryl
Hydrocarbon Receptor (AhR).[3] The AhR is a ligand-activated transcription factor that plays a
crucial role in regulating the expression of genes involved in xenobiotic metabolism, immune
responses, and cell proliferation and differentiation.[1]

Signaling Pathway:

The canonical AhR signaling pathway is initiated by the binding of a ligand to the cytosolic AhR
complex. This complex also includes heat shock protein 90 (Hsp90), AhR-interacting protein
(AIP), and the co-chaperone p23. Ligand binding induces a conformational change, leading to
the dissociation of the chaperone proteins and the translocation of the AhR into the nucleus. In
the nucleus, AhR forms a heterodimer with the AhR nuclear translocator (ARNT). This AhR-
ARNT complex then binds to specific DNA sequences known as xenobiotic responsive
elements (XRES) in the promoter regions of target genes, thereby modulating their
transcription.
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Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Potential Antitumor Properties

Some derivatives of 2-(2-Aminophenyl)indole have demonstrated cytotoxic effects against
various cancer cell lines, suggesting potential antitumor properties.[3] The indole scaffold is a
common feature in many compounds with anticancer activity, and further research into the
specific mechanisms of action of 2-(2-Aminophenyl)indole and its analogues is warranted.

Experimental Workflows

The following diagram illustrates a general experimental workflow for investigating the
biological activity of 2-(2-Aminophenyl)indole, from initial synthesis to in vitro and in vivo
evaluation.
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General Experimental Workflow for Biological Evaluation.
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Safety and Handling

2-(2-Aminophenyl)indole is classified as a hazardous substance. According to the Globally
Harmonized System (GHS), it causes skin irritation (H315), serious eye irritation (H319), and
may cause respiratory irritation (H335).[5] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
Work should be conducted in a well-ventilated area or a fume hood. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a foundational understanding of 2-(2-Aminophenyl)indole for
scientific and drug development applications. Further research is encouraged to fully elucidate
its biological mechanisms and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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